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Compound of Interest

Compound Name: Fura PE-3 potassium

Cat. No.: B15556946 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Fura PE-3 potassium salt, also known as Fura-2 Leakage Resistant (LR) potassium salt, is a

ratiometric fluorescent indicator used for the precise measurement of intracellular calcium

concentrations. Its enhanced cellular retention compared to its acetoxymethyl (AM) ester

counterpart makes it a valuable tool for long-term studies in various cell types. This technical

guide provides an in-depth overview of its solubility and storage properties, complete with

experimental protocols and visualizations to ensure optimal handling and experimental

success.

Core Properties
Fura PE-3 potassium salt is the membrane-impermeant form of the dye, requiring direct

introduction into the cytoplasm. Upon binding to Ca²⁺, its fluorescence excitation maximum

shifts from approximately 380 nm (Ca²⁺-free) to 340 nm (Ca²⁺-bound), with an emission

maximum around 505 nm. This ratiometric property allows for accurate quantification of

calcium levels, minimizing the effects of uneven dye loading, photobleaching, and cell

thickness.

Solubility
Fura PE-3 potassium salt is readily soluble in aqueous solutions and polar organic solvents.

While exact solubility limits can vary based on the specific batch and purity, the following

provides a practical guide for solution preparation.
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Table 1: Solubility of Fura PE-3 Potassium Salt

Solvent Solubility Preparation Notes

Water (deionized, sterile) Soluble

To prepare a stock solution,

dissolve the solid in water to a

concentration of 1-10 mM.

Gentle vortexing may be

required. For quantitative

dilutions, refer to the

reconstitution table below.

Dimethyl sulfoxide (DMSO),

anhydrous
Soluble

Can be used to prepare

concentrated stock solutions

(e.g., 1-10 mM). Ensure DMSO

is anhydrous to prevent

hydrolysis.

Physiological Buffers (e.g.,

HEPES, PBS)
Soluble

It is recommended to prepare

a concentrated stock solution

in water or DMSO first and

then dilute it to the final

working concentration in the

desired buffer.

Table 2: Reconstitution Guide for Aqueous Stock Solutions

This table provides the volume of water required to reconstitute a specific mass of Fura PE-3
potassium salt to a desired concentration.
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Mass of Fura PE-3
Volume of Water
for 1 mM Solution

Volume of Water
for 5 mM Solution

Volume of Water
for 10 mM Solution

1 mg 890 µL 178 µL 89 µL

5 mg 4.45 mL 890 µL 445 µL

10 mg 8.90 mL 1.78 mL 890 µL

(Based on a molecular

weight of 1123.6

g/mol )

Storage and Stability
Proper storage of Fura PE-3 potassium salt is crucial to maintain its integrity and

performance. Recommendations for both the solid form and solutions are outlined below.

Table 3: Storage and Stability of Fura PE-3 Potassium Salt

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b15556946?utm_src=pdf-body
https://www.benchchem.com/product/b15556946?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15556946?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Form
Storage
Temperature

Duration
Handling
Precautions

Solid -20°C ≥ 4 years[1]

Store desiccated and

protected from light.

Allow the vial to warm

to room temperature

before opening to

prevent condensation.

Aqueous Stock

Solution
-20°C Up to 6 months

Aliquot into single-use

volumes to avoid

repeated freeze-thaw

cycles. Protect from

light.

Aqueous Stock

Solution
-80°C Up to 1 year

Recommended for

long-term storage to

minimize degradation.

Aliquot and protect

from light.

DMSO Stock Solution -20°C Up to 6 months

Ensure the DMSO is

anhydrous and the

container is tightly

sealed to prevent

moisture absorption.

Protect from light.

Experimental Protocols
As a membrane-impermeant salt, Fura PE-3 must be introduced into cells using physical or

electrical methods.

Preparation of a 10 mM Stock Solution in Water
Allow the vial of solid Fura PE-3 potassium salt to equilibrate to room temperature.
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Add the appropriate volume of sterile, deionized water to achieve a 10 mM concentration

(refer to Table 2).

Vortex briefly to ensure complete dissolution.

Aliquot the stock solution into small, single-use tubes (e.g., 10-20 µL) to minimize freeze-

thaw cycles.

Store the aliquots at -20°C or -80°C, protected from light.

Introduction into Cells
1. Microinjection:

Principle: A fine glass micropipette is used to directly inject the Fura PE-3 solution into the

cytoplasm of a single cell.

Methodology:

Prepare a working solution of Fura PE-3 potassium salt in an appropriate injection buffer

(e.g., a potassium-based intracellular-like solution) at a concentration typically ranging

from 100 µM to 1 mM.

Back-fill a clean micropipette with the Fura PE-3 working solution.

Using a micromanipulator, carefully insert the micropipette into the target cell.

Apply a small amount of positive pressure to inject the dye into the cytoplasm.

Monitor the injection process visually using a microscope.

Allow the cell to recover for a short period before commencing the calcium imaging

experiment.

2. Electroporation:

Principle: A high-voltage electrical pulse is applied to a suspension of cells, transiently

permeabilizing the cell membrane and allowing the entry of Fura PE-3 from the surrounding
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medium.

Methodology:

Harvest and wash the cells, resuspending them in an electroporation buffer that has low

ionic strength.

Add Fura PE-3 potassium salt to the cell suspension to a final concentration of 10-100

µM.

Transfer the cell suspension to an electroporation cuvette.

Apply the optimized electrical pulse using an electroporator.

Allow the cells to recover in a suitable culture medium for a period to allow the membranes

to reseal.

Wash the cells to remove excess extracellular dye before imaging.

Visualizations
Signaling Pathway
Fura PE-3 is instrumental in studying calcium signaling pathways, such as the G-protein

coupled receptor (GPCR) and phospholipase C (PLC) pathway.
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Caption: GPCR-mediated calcium signaling pathway.

Experimental Workflow
The following diagram illustrates a typical workflow for a calcium imaging experiment using

Fura PE-3 potassium salt.
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Caption: Experimental workflow for calcium imaging.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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